Cas no 2229492-96-8 (5-(but-3-yn-2-yl)-2-methoxy-1,3-thiazole)

• Product Name: 5-(but-3-yn-2-yl)-2-methoxy-1,3-thiazole
• CAS No: 2229492-96-8
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 6000390
• PubChem ID: 165966073
• Update Time: 2025-10-16

5-(but-3-yn-2-yl)-2-methoxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-2-methoxy-1,3-thiazole
• EN300-1762083
• 2229492-96-8

• Inchi： 1S/C8H9NOS/c1-4-6(2)7-5-9-8(10-3)11-7/h1,5-6H,2-3H3
• InChI Key： BMYWTKFWPPSQSS-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C#C)C)OC

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-(but-3-yn-2-yl)-2-methoxy-1,3-thiazole

5-(But-3-Yn-2-Yl)-2-Methoxy-1,3-Thiazole: A Comprehensive Overview

5-(But-3-Yn-2-Yl)-2-Methoxy-1,3-Thiazole is a fascinating compound with the CAS number 2229492-96-8. This compound belongs to the class of heterocyclic compounds, specifically the thiazole family, which has garnered significant attention in recent years due to its diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiazole ring system with a methoxy group at position 2 and a butynyl group at position 5. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 5-(But-3-Yn-2-Yl)-2-Methoxy-1,3-Thiazole involves a combination of nucleophilic aromatic substitution and alkyne chemistry. Recent advancements in catalytic methods have enabled the efficient construction of this compound with high yields and excellent stereochemical control. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the butynyl group onto the thiazole ring, leveraging the versatility of alkyne chemistry in forming robust carbon-carbon bonds.

One of the most promising applications of 5-(But-3-Yn-2-Yl)-2-Methoxy-1,3-Thiazole lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits significant antioxidant activity, making it a potential candidate for use in nutraceuticals and cosmeceuticals. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, suggesting its potential role in the development of novel therapeutic agents for chronic diseases such as cancer and neurodegenerative disorders.

In the field of materials science, 5-(But-3-Yn-2-Yl)-2-Methoxy-1,3-Thiazole has been investigated as a precursor for the synthesis of advanced materials such as coordination polymers and metal organic frameworks (MOFs). The alkyne functionality present in this compound allows for the formation of robust metal-carbon bonds, enabling the construction of porous materials with tailored properties for gas storage and catalysis.

Recent research has also focused on the use of 5-(But-3-Yn-2-Yl)-2-Methoxy-1,3-Thiazole as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into chiral environments, chemists have been able to achieve enantioselective syntheses of complex molecules with high optical purity. This approach has opened new avenues for the production of chiral pharmaceuticals and agrochemicals with improved efficacy and reduced environmental impact.

Furthermore, the unique electronic properties of 5-(But-3-Yn-2-Yl)-2-Methoxy-1,3-Thiazole make it an attractive candidate for applications in optoelectronics. Studies have demonstrated that this compound can be incorporated into organic semiconductors to enhance their charge transport properties, paving the way for its use in next-generation electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 5-(But-3-Yn-2-Yl)-2-Methoxy-1,3-Thiazole is a versatile compound with a wide range of applications across various fields. Its unique structure and functional groups make it an invaluable tool in modern organic synthesis, offering exciting opportunities for innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.